Cas no 873384-48-6 (Butanamide,N-[[(1-oxopropyl)amino]carbonyl]-)

Butanamide,N-[[(1-oxopropyl)amino]carbonyl]- structure
873384-48-6 structure
Product Name:Butanamide,N-[[(1-oxopropyl)amino]carbonyl]-
CAS No:873384-48-6
MF:C8H14N2O3
MW:186.208362102509
CID:709527
PubChem ID:57355000
Update Time:2025-04-19

Butanamide,N-[[(1-oxopropyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-[[(1-oxopropyl)amino]carbonyl]-
    • N-(propanoylcarbamoyl)butanamide
    • Urea, 1-butyryl-3-propionyl- (4CI)
    • 873384-48-6
    • DTXSID70722828
    • Inchi: 1S/C8H14N2O3/c1-3-5-7(12)10-8(13)9-6(11)4-2/h3-5H2,1-2H3,(H2,9,10,11,12,13)
    • InChI Key: JPXXANMIYFROPX-UHFFFAOYSA-N
    • SMILES: O=C(CCC)NC(NC(CC)=O)=O

Computed Properties

  • Exact Mass: 186.10044231g/mol
  • Monoisotopic Mass: 186.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 75.3Ų
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